Cas no 2225137-12-0 (methyl 3-amino-5-(1-methyl-1h-pyrazol-4-yl)thiophene-2-carboxylate)

• Product Name: methyl 3-amino-5-(1-methyl-1h-pyrazol-4-yl)thiophene-2-carboxylate
• CAS No: 2225137-12-0
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 5213449
• PubChem ID: 136576255
• Update Time: 2025-06-10

methyl 3-amino-5-(1-methyl-1h-pyrazol-4-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-5-(1-methyl-1h-pyrazol-4-yl)thiophene-2-carboxylate

• Inchi： 1S/C10H11N3O2S/c1-13-5-6(4-12-13)8-3-7(11)9(16-8)10(14)15-2/h3-5H,11H2,1-2H3
• InChI Key： MDRPLRJGMSXIDU-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C2=CN(C)N=C2)=CC=1N

Additional information on methyl 3-amino-5-(1-methyl-1h-pyrazol-4-yl)thiophene-2-carboxylate

Professional Introduction of Methyl 3-Amino-5-(1-Methyl-1H-Pyrazol-4-Yl)Thiophene-2-Carboxylate (CAS No. 2225137-12-0)

Methyl 3-amino-5-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxylate, with the CAS number 2225137-12-0, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with an amino group and a substituted pyrazole moiety. The methyl group attached to the carboxylate further enhances its chemical versatility. Recent studies have highlighted its potential applications in drug discovery, agrochemicals, and advanced materials.

The thiophene ring in methyl 3-amino-5-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxylate serves as a key structural element, contributing to the compound's electronic properties and reactivity. Thiophenes are known for their aromaticity and ability to participate in various chemical reactions, making them valuable in the synthesis of heterocyclic compounds. The presence of the amino group at position 3 introduces additional functionality, such as hydrogen bonding capabilities and nucleophilic reactivity. This makes the compound suitable for further derivatization and functionalization in synthetic chemistry.

The pyrazole moiety attached at position 5 of the thiophene ring adds another layer of complexity to the molecule. Pyrazoles are five-membered heterocycles containing two nitrogen atoms, known for their stability and ability to act as both donors and acceptors in hydrogen bonding. The methyl substitution on the pyrazole ring further modulates its electronic properties, enhancing its compatibility with various chemical environments. This combination of structural features makes methyl 3-amino-5-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxylate a promising candidate for applications in medicinal chemistry.

Recent research has focused on the biological activity of methyl 3-amino-5-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxylate, particularly its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits moderate to high activity against various enzyme targets, including kinases and proteases. Its ability to inhibit key enzymes involved in disease pathways makes it a valuable starting point for developing therapeutic agents.

In addition to its pharmacological applications, methyl 3-amino-5-(1-methyl-1H-pyrazol